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Compound of Interest

Compound Name: 6-Methoxyhexanoic acid

Cat. No.: B1339169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Methoxyhexanoic acid is a saturated six-carbon fatty acid with a methoxy group at the

terminal (omega) position. While not extensively documented in scientific literature regarding a

specific landmark "discovery" or natural isolation, its chemical structure suggests it is a

synthetic compound of interest in medicinal chemistry and materials science, potentially as a

linker or a modified fatty acid analog. This technical guide outlines a proposed synthetic

pathway for 6-methoxyhexanoic acid, including detailed experimental protocols,

characterization data, and a discussion of the potential biological significance of related

compounds. All quantitative data is presented in structured tables, and key experimental

workflows are visualized using diagrams.

Physicochemical Properties
6-Methoxyhexanoic acid is a solid at room temperature with the following properties:
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Property Value Reference

CAS Number 41639-61-6

Molecular Formula C₇H₁₄O₃

Molecular Weight 146.18 g/mol

Form Solid

InChI Key
WUZBGMQIKXKYMX-

UHFFFAOYSA-N

SMILES O=C(CCCCCOC)O

Proposed Synthesis and Isolation of 6-
Methoxyhexanoic Acid
The synthesis of 6-methoxyhexanoic acid can be achieved through a three-step process

starting from the commercially available 6-hydroxyhexanoic acid. The proposed synthetic

pathway involves the protection of the carboxylic acid group via esterification, methylation of

the hydroxyl group through a Williamson ether synthesis, and subsequent deprotection

(hydrolysis) to yield the final product.

Synthetic Workflow Diagram

Step 1: Esterification Step 2: Williamson Ether Synthesis Step 3: Hydrolysis

6-Hydroxyhexanoic Acid Methyl 6-Hydroxyhexanoate

  CH₃OH, H₂SO₄ (cat.)
  Reflux Methyl 6-Hydroxyhexanoate Methyl 6-Methoxyhexanoate

  1. NaH, THF
  2. CH₃I Methyl 6-Methoxyhexanoate 6-Methoxyhexanoic Acid

  1. NaOH (aq)
  2. H₃O⁺

Click to download full resolution via product page

Caption: Proposed three-step synthesis of 6-Methoxyhexanoic acid.
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Detailed Experimental Protocols
Step 1: Synthesis of Methyl 6-Hydroxyhexanoate (Esterification)

This procedure is based on standard acid-catalyzed esterification of fatty acids.

Materials:

6-Hydroxyhexanoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate

Diethyl ether

Protocol:

To a solution of 6-hydroxyhexanoic acid (1.0 eq) in anhydrous methanol (approx. 0.2 M),

add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops per 10 mL of

methanol).

Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

After cooling to room temperature, remove the methanol under reduced pressure.

Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude methyl 6-hydroxyhexanoate.
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Purify the crude product by vacuum distillation or column chromatography.

Step 2: Synthesis of Methyl 6-Methoxyhexanoate (Williamson Ether Synthesis)

This protocol is a standard Williamson ether synthesis for the methylation of a primary alcohol.

Materials:

Methyl 6-hydroxyhexanoate

Sodium hydride (60% dispersion in mineral oil)

Methyl iodide

Anhydrous tetrahydrofuran (THF)

Ammonium chloride (saturated aqueous solution)

Diethyl ether

Protocol:

To a stirred suspension of sodium hydride (1.2 eq) in anhydrous THF under an inert

atmosphere (e.g., nitrogen or argon), add a solution of methyl 6-hydroxyhexanoate (1.0

eq) in anhydrous THF dropwise at 0 °C.

Allow the mixture to warm to room temperature and stir for 30 minutes.

Cool the reaction mixture back to 0 °C and add methyl iodide (1.5 eq) dropwise.

Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by

TLC.

Carefully quench the reaction by the slow addition of saturated ammonium chloride

solution.

Extract the aqueous layer with diethyl ether.
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Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure.

Purify the crude methyl 6-methoxyhexanoate by column chromatography.

Step 3: Synthesis of 6-Methoxyhexanoic Acid (Hydrolysis)

This is a standard ester hydrolysis procedure.

Materials:

Methyl 6-methoxyhexanoate

Sodium hydroxide (aqueous solution, e.g., 2 M)

Hydrochloric acid (aqueous solution, e.g., 1 M)

Ethyl acetate

Protocol:

Dissolve methyl 6-methoxyhexanoate (1.0 eq) in an aqueous solution of sodium hydroxide

(2.0 eq).

Stir the mixture at room temperature or gently heat to 40-50 °C for 2-4 hours until the

reaction is complete (monitored by TLC).

Cool the reaction mixture in an ice bath and acidify to pH ~2 with 1 M hydrochloric acid.

Extract the product with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure to yield 6-methoxyhexanoic acid.

If necessary, the product can be further purified by recrystallization or column

chromatography.
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Characterization of 6-Methoxyhexanoic Acid and
Intermediates
While specific experimental data for 6-methoxyhexanoic acid is not readily available in the

literature, the following table outlines the expected analytical data based on the

characterization of structurally similar compounds.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Expected ¹H
NMR
Signals
(CDCl₃, δ
ppm)

Expected
¹³C NMR
Signals
(CDCl₃, δ
ppm)

Expected
Mass Spec
(m/z)

Methyl 6-

Hydroxyhexa

noate

C₇H₁₄O₃ 146.18

~3.67 (s, 3H,

-OCH₃),

~3.64 (t, 2H, -

CH₂OH),

~2.32 (t, 2H, -

CH₂COO-),

~1.70-1.30

(m, 6H, other

-CH₂-)

~174 (-

COO-), ~72 (-

CH₂O-), ~51

(-OCH₃), ~34,

~32, ~25, ~24

(alkyl chain)

[M+H]⁺: 147

Methyl 6-

Methoxyhexa

noate

C₈H₁₆O₃ 160.21

~3.67 (s, 3H,

-COOCH₃),

~3.38 (t, 2H, -

CH₂OCH₃),

~3.31 (s, 3H,

-OCH₃),

~2.32 (t, 2H, -

CH₂COO-),

~1.65-1.35

(m, 6H, other

-CH₂-)

~174 (-

COO-), ~73 (-

CH₂O-), ~59

(-OCH₃), ~51

(-COOCH₃),

~34, ~29,

~26, ~25

(alkyl chain)

[M+H]⁺: 161
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6-

Methoxyhexa

noic Acid

C₇H₁₄O₃ 146.18

~3.38 (t, 2H, -

CH₂OCH₃),

~3.31 (s, 3H,

-OCH₃),

~2.35 (t, 2H, -

CH₂COOH),

~1.65-1.35

(m, 6H, other

-CH₂-), ~11-

12 (br s, 1H, -

COOH)

~180 (-

COOH), ~73

(-CH₂O-),

~59 (-OCH₃),

~34, ~29,

~26, ~24

(alkyl chain)

[M-H]⁻: 145

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature regarding the biological

activity or associated signaling pathways of 6-methoxyhexanoic acid. However, the biological

roles of structurally related hexanoic acid derivatives have been studied.

Hexanoic Acid: This short-chain fatty acid can act as a priming agent in plants, inducing

resistance against pathogens by activating the mevalonic and linolenic acid pathways.[1][2]

6-Hydroxyhexanoic Acid: This compound has been investigated for its potential to protect

against obesity and insulin resistance.[3]

6-Aminohexanoic Acid: Used as a linker in drug design and to enhance the selectivity of

antimicrobial peptides.[4][5][6]

6-Oxohexanoic Acid: Employed as a non-cleavable linker in the development of antibody-

drug conjugates for cancer therapy.[7]

The introduction of a methoxy group at the omega position of hexanoic acid could influence its

pharmacokinetic and pharmacodynamic properties, such as its lipophilicity, metabolic stability,

and interactions with biological targets. Further research is required to elucidate any potential

biological activity of 6-methoxyhexanoic acid.

Logical Relationship Diagram for Potential Research
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Caption: A logical workflow for investigating the biological activity of 6-Methoxyhexanoic acid.

Conclusion
This technical guide provides a comprehensive overview of 6-methoxyhexanoic acid, with a

focus on its synthesis and characterization. While there is a lack of specific literature on this

compound, a robust synthetic pathway can be proposed based on well-established organic

chemistry principles. The detailed protocols and expected analytical data provided herein

should serve as a valuable resource for researchers interested in synthesizing and studying

this molecule. Future investigations into the biological activities of 6-methoxyhexanoic acid
are warranted to explore its potential applications in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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